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Compound of Interest

Compound Name: GLPG1837

Cat. No.: B607657

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety
and Compliance in the Handling and Disposal of Investigational Compounds.

This document provides crucial safety and logistical information for the proper disposal of
GLPG1837, an investigational cystic fibrosis transmembrane conductance regulator (CFTR)
potentiator. Adherence to these procedures is vital for maintaining a safe laboratory
environment and ensuring regulatory compliance. As GLPG1837 is a potent bioactive
compound with limited publicly available environmental impact data, it must be handled and
disposed of as hazardous chemical waste.

l. Quantitative Data Summary

For optimal stability and efficacy, GLPG1837 should be stored under specific conditions. The
following table summarizes the recommended storage temperatures and durations for this
compound in both its solid form and when in solvent.

Form Storage Temperature Storage Duration
Solid (Powder) -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years

-20°C 1 year
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Il. Experimental Protocols: Disposal of GLPG1837

The following detailed methodology outlines the step-by-step process for the safe disposal of
GLPG1837 and contaminated materials. This protocol is designed to minimize exposure and

prevent environmental contamination.
A. Waste Categorization and Segregation:
 Identify all GLPG1837 waste streams: This includes:
o Unused or expired solid GLPG1837.
o Solutions containing GLPG1837.
o Contaminated consumables (e.g., pipette tips, vials, flasks, gloves, bench paper).
o Contaminated Personal Protective Equipment (PPE).

e Segregate waste at the point of generation: Use dedicated, clearly labeled hazardous waste
containers. Never mix GLPG1837 waste with non-hazardous or biological waste.

B. Personal Protective Equipment (PPE) Requirements:

o Wear appropriate PPE at all times when handling GLPG1837 and its associated waste. This

includes:
o A standard laboratory coat.
o Safety glasses with side shields or chemical splash goggles.
o Two pairs of nitrile gloves.
C. Disposal of Solid GLPG1837:

o Small quantities: For trace amounts of solid GLPG1837, carefully wipe the area with a
disposable cloth dampened with a suitable solvent (e.g., 70% ethanol) to decontaminate the

surface. Dispose of the cloth as hazardous chemical waste.
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» Bulk quantities: Unused or expired bulk solid GLPG1837 should be placed in a sealed,
labeled container and disposed of through a licensed hazardous waste disposal service. Do
not attempt to dispose of solid GLPG1837 down the drain or in regular trash.

D. Disposal of Liquid Waste Containing GLPG1837:

e Aqueous solutions: Collect all aqueous waste containing GLPG1837 in a designated, sealed,
and clearly labeled hazardous waste container.

» Organic solvent solutions: Collect all organic solvent waste containing GLPG1837 in a
separate, designated, sealed, and clearly labeled hazardous waste container compatible
with the solvent used.

o Never dispose of liquid waste containing GLPG1837 down the sink.
E. Disposal of Contaminated Labware and Consumables:

e Sharps: All sharps (e.g., needles, glass vials) contaminated with GLPG1837 must be
disposed of in a designated, puncture-resistant sharps container for chemical waste.

e Non-sharps: All non-sharp consumables (e.g., pipette tips, plastic vials, gloves, bench paper)
contaminated with GLPG1837 should be collected in a durable, leak-proof bag or container
clearly labeled as hazardous chemical waste.

F. Decontamination of Work Surfaces:
e Following any work with GLPG1837, thoroughly decontaminate all work surfaces.

o Use a suitable laboratory detergent followed by a rinse with 70% ethanol or another
appropriate disinfectant.

 All cleaning materials (e.g., wipes, paper towels) must be disposed of as hazardous
chemical waste.

G. Final Disposal:

 All collected hazardous waste containing GLPG1837 must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/product/b607657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etychoeie,Az?ilte:SIgy Sltjrilcineg

contractor.

o Ensure all waste containers are properly sealed and labeled with the contents and hazard

warnings before collection.

lll. Mandatory Visualizations

The following diagrams illustrate the key workflows for the proper handling and disposal of
GLPG1837.
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Caption: Workflow for the proper disposal of GLPG1837.
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Caption: Protocol for work surface decontamination.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of GLPG1837].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607657#glpgl1837-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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